Cas no 2377035-28-2 (2-(5-Bromo-3-nitropyridin-2-yl)oxyethanamine;hydrochloride)

• Product Name: 2-(5-Bromo-3-nitropyridin-2-yl)oxyethanamine;hydrochloride
• CAS No: 2377035-28-2
• MF: C₇H₉BrClN₃O₃
• MW: 298.521659612656
• CID: 5878027
• PubChem ID: 145913408
• Update Time: 2025-10-31

2-(5-Bromo-3-nitropyridin-2-yl)oxyethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(5-bromo-3-nitropyridin-2-yl)oxy]ethan-1-amine hydrochloride
• EN300-7447482
• 2-(5-Bromo-3-nitropyridin-2-yl)oxyethanamine;hydrochloride
• 2377035-28-2

• Inchi： 1S/C7H8BrN3O3.ClH/c8-5-3-6(11(12)13)7(10-4-5)14-2-1-9;/h3-4H,1-2,9H2;1H
• InChI Key： NPMDTVMHGPGIBV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])OCCN.Cl

Computed Properties

• Exact Mass: 296.95158g/mol
• Monoisotopic Mass: 296.95158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94Ų

Additional information on 2-(5-Bromo-3-nitropyridin-2-yl)oxyethanamine;hydrochloride

Compound CAS No 2377035-28-2: 2-(5-Bromo-3-nitropyridin-2-yl)oxyethanamine; Hydrochloride

The compound CAS No 2377035-28-2, also known as 2-(5-Bromo-3-nitropyridin-2-yl)oxyethanamine; Hydrochloride, is a highly specialized chemical entity with significant applications in the fields of organic synthesis and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with bromine and nitro groups, linked to an ethanamine moiety via an ether bond. The hydrochloride salt form further enhances its stability and solubility properties, making it a valuable intermediate in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and coupling reactions. The presence of the bromine and nitro groups on the pyridine ring introduces significant electronic effects, which can be exploited in the design of bioactive molecules. For instance, studies have shown that the nitro group can act as a bioisostere for other functional groups, potentially leading to novel drug candidates with improved pharmacokinetic profiles.

In terms of applications, CAS No 2377035-28-2 has been extensively utilized in the development of antimicrobial agents and anticancer drugs. Its ability to modulate cellular signaling pathways makes it a promising candidate for targeted therapies. Furthermore, the compound has been employed in the synthesis of advanced materials, such as polymeric nanocomposites, where its structural integrity contributes to enhanced mechanical and thermal properties.

From a toxicological perspective, CAS No 2377035-28-2 has undergone rigorous safety assessments to evaluate its potential risks to human health and the environment. These studies have revealed that while the compound exhibits moderate toxicity in acute exposure scenarios, its chronic effects remain under investigation. Regulatory agencies have recommended stringent handling protocols to minimize occupational exposure and ensure compliance with safety standards.

Looking ahead, ongoing research is focused on optimizing the synthesis of CAS No 2377035-28-2 to achieve higher yields and lower production costs. Innovations in catalytic systems and green chemistry practices are expected to play a pivotal role in this endeavor. Additionally, collaborative efforts between academic institutions and industry partners are exploring novel therapeutic applications for this compound, particularly in the context of emerging infectious diseases and resistance mechanisms.

In conclusion, CAS No 2377035-28-2 stands as a testament to the ingenuity of modern chemical science, offering versatile applications across multiple disciplines. Its continued exploration will undoubtedly contribute to groundbreaking discoveries in medicine, materials science, and beyond.